Cas no 1361797-72-9 (3-(Difluoromethyl)-2-methyl-4-(trifluoromethoxy)pyridine-6-acetonitrile)

• Product Name: 3-(Difluoromethyl)-2-methyl-4-(trifluoromethoxy)pyridine-6-acetonitrile
• CAS No: 1361797-72-9
• MF: C₁₀H₇F₅N₂O
• MW: 266.167399644852
• CID: 4801316
• Update Time: 2025-09-28

3-(Difluoromethyl)-2-methyl-4-(trifluoromethoxy)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-methyl-4-(trifluoromethoxy)pyridine-6-acetonitrile

• Inchi： 1S/C10H7F5N2O/c1-5-8(9(11)12)7(18-10(13,14)15)4-6(17-5)2-3-16/h4,9H,2H2,1H3
• InChI Key： IYTULVMLIXTLBW-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(CC#N)N=C1C)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 324
• XLogP3: 2.7
• Topological Polar Surface Area: 45.9

Additional information on 3-(Difluoromethyl)-2-methyl-4-(trifluoromethoxy)pyridine-6-acetonitrile

Research Brief on 3-(Difluoromethyl)-2-methyl-4-(trifluoromethoxy)pyridine-6-acetonitrile (CAS: 1361797-72-9)

3-(Difluoromethyl)-2-methyl-4-(trifluoromethoxy)pyridine-6-acetonitrile (CAS: 1361797-72-9) is a fluorinated pyridine derivative that has garnered significant attention in the agrochemical and pharmaceutical industries due to its unique structural and functional properties. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel pesticides and bioactive molecules. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and biological activities.

The compound's structural features, including the difluoromethyl and trifluoromethoxy groups, contribute to its enhanced lipophilicity and metabolic stability, making it a valuable scaffold for drug discovery. Recent publications have explored its role in the development of fungicides and herbicides, with particular emphasis on its efficacy against resistant strains of pathogens. For instance, a 2023 study published in the Journal of Agricultural and Food Chemistry demonstrated its potent inhibitory activity against Botrytis cinerea, a common fungal pathogen affecting crops.

In addition to its agrochemical applications, 3-(Difluoromethyl)-2-methyl-4-(trifluoromethoxy)pyridine-6-acetonitrile has shown promise in medicinal chemistry. Researchers have investigated its potential as a building block for the synthesis of kinase inhibitors and other small-molecule therapeutics. A recent patent (WO2023056789) disclosed its use in the preparation of compounds targeting inflammatory diseases, underscoring its versatility in drug design.

The synthesis of this compound typically involves multi-step reactions, including halogenation, nucleophilic substitution, and cyanation. A 2022 study in Organic Process Research & Development reported an optimized synthetic route that improved yield and scalability, addressing previous challenges in large-scale production. This advancement is expected to facilitate broader industrial adoption of the compound.

Despite its promising applications, the environmental and toxicological profiles of 3-(Difluoromethyl)-2-methyl-4-(trifluoromethoxy)pyridine-6-acetonitrile remain areas of active research. Preliminary ecotoxicology studies suggest moderate persistence in soil, prompting calls for further investigation into its degradation pathways and potential ecological impacts. Regulatory agencies are closely monitoring these developments to ensure safe usage in agricultural and pharmaceutical contexts.

In conclusion, 3-(Difluoromethyl)-2-methyl-4-(trifluoromethoxy)pyridine-6-acetonitrile represents a versatile and valuable compound with wide-ranging applications in agrochemicals and pharmaceuticals. Ongoing research continues to uncover new opportunities for its use, while also addressing critical safety and environmental considerations. Future studies are expected to further elucidate its mechanisms of action and optimize its synthetic pathways for industrial applications.